Cas no 511243-93-9 (1-Acetyl-3(5)-perfluorohexyl-5(3)-phenylpyrazole)

• Product Name: 1-Acetyl-3(5)-perfluorohexyl-5(3)-phenylpyrazole
• CAS No: 511243-93-9
• MF: C₁₇H₉F₁₃N₂O
• MW: 504.245409727097
• CID: 3061065
• PubChem ID: 2782452
• Update Time: 2025-09-28

1-Acetyl-3(5)-perfluorohexyl-5(3)-phenylpyrazole Chemical and Physical Properties

Names and Identifiers

• U25306
• 1-[5-phenyl-3-(1,1,2,2,3,3,4,4,5,5,6,6,6-tridecafluorohexyl)pyrazol-1-yl]ethanone
• 1-(3-(perfluorohexyl)-5-phenyl-1H-pyrazol-1-yl)ethanone
• AKOS007930689
• 511243-93-9
• 1-Acetyl-3(5)-perfluorohexyl-5(3)-phenylpyrazole
• 1-Acetyl-3-perfluorohexyl-5-phenylpyrazole
• 1-(3-(Perfluorohexyl)-5-phenyl-1H-pyrazol-1-yl)ethan-1-one
• 959580-83-7

• Inchi： 1S/C17H9F13N2O/c1-8(33)32-10(9-5-3-2-4-6-9)7-11(31-32)12(18,19)13(20,21)14(22,23)15(24,25)16(26,27)17(28,29)30/h2-7H,1H3
• InChI Key： GBITZRCUJLCGQM-UHFFFAOYSA-N
• SMILES： FC(C(C(C(F)(F)F)(F)F)(F)F)(C(C(C1C=C(C2C=CC=CC=2)N(C(C)=O)N=1)(F)F)(F)F)F

Computed Properties

• Exact Mass: 504.0507290Da
• Monoisotopic Mass: 504.0507290Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 731
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 34.9Ų

Additional information on 1-Acetyl-3(5)-perfluorohexyl-5(3)-phenylpyrazole

Professional Introduction to Compound with CAS No 511243-93-9 and Product Name: 1-Acetyl-3(5)-perfluorohexyl-5(3)-phenylpyrazole

The compound with the CAS number 511243-93-9 and the product name 1-Acetyl-3(5)-perfluorohexyl-5(3)-phenylpyrazole represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential applications in drug discovery and therapeutic development. The presence of both acetyl and perfluorohexyl groups, along with a phenylpyrazole core, contributes to its distinctive chemical properties and biological activities.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of novel heterocyclic compounds, particularly those incorporating pyrazole scaffolds. Pyrazole derivatives are known for their broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The introduction of functional groups such as acetyl and perfluorohexyl in 1-Acetyl-3(5)-perfluorohexyl-5(3)-phenylpyrazole enhances its pharmacological potential by modulating its solubility, bioavailability, and interaction with biological targets.

The perfluorohexyl moiety is particularly noteworthy as it imparts lipophilicity to the molecule, which can be crucial for crossing biological membranes. This feature is especially relevant in the development of drugs that require intracellular delivery. Additionally, the acetyl group can influence the compound's metabolic stability and binding affinity to enzymes and receptors. These structural elements make 1-Acetyl-3(5)-perfluorohexyl-5(3)-phenylpyrazole a promising candidate for further investigation in medicinal chemistry.

Recent studies have highlighted the importance of fluorinated compounds in pharmaceutical development. The fluorine atom's ability to enhance metabolic stability, improve binding affinity, and modify pharmacokinetic profiles has made fluorinated molecules highly desirable in drug design. The incorporation of multiple fluorine atoms in the perfluorohexyl group of 1-Acetyl-3(5)-perfluorohexyl-5(3)-phenylpyrazole is expected to contribute to these beneficial effects, potentially leading to more effective and durable therapeutic agents.

The phenylpyrazole core of this compound is another key feature that warrants detailed examination. Phenylpyrazole derivatives have been extensively studied for their potential applications in various therapeutic areas. For instance, some phenylpyrazoles have demonstrated inhibitory activity against certain enzymes involved in cancer progression. The structural modifications introduced in 1-Acetyl-3(5)-perfluorohexyl-5(3)-phenylpyrazole, such as the acetyl and perfluorohexyl groups, may further enhance its biological activity by fine-tuning its interactions with target proteins.

In the context of current research trends, there is a growing interest in developing small molecule inhibitors that can modulate protein-protein interactions (PPIs). Pyrazole derivatives have emerged as valuable tools in this endeavor due to their ability to bind to hydrophobic pockets on protein surfaces. The unique combination of functional groups in 1-Acetyl-3(5)-perfluorohexyl-5(3)-phenylpyrazole may enable it to interact with PPIs more effectively than simpler pyrazole derivatives.

Another area of interest is the development of compounds that can selectively target specific pathological conditions. For example, inflammatory diseases such as rheumatoid arthritis and Crohn's disease involve aberrant PPIs that could be disrupted by small molecule inhibitors. The structural features of 1-Acetyl-3(5)-perfluorohexyl-5(3)-phenylpyrazole make it a candidate for investigating its potential role in modulating these pathways.

The synthesis and characterization of 1-Acetyl-3(5)-perfluorohexyl-5(3)-phenylpyrazole have been achieved through advanced synthetic methodologies that ensure high purity and yield. Techniques such as multi-step organic synthesis, coupled with modern spectroscopic methods like NMR and mass spectrometry, have been employed to confirm the structural integrity of the compound. These efforts are crucial for ensuring that subsequent biological evaluations are conducted on a well-defined chemical entity.

Once synthesized, the compound is subjected to rigorous biological testing to assess its efficacy and safety profile. In vitro assays are commonly used to evaluate interactions with target enzymes and receptors, while in vivo studies provide insights into its pharmacokinetic behavior and potential therapeutic effects. The results from these studies will guide further optimization efforts aimed at improving the compound's potency and selectivity.

The integration of computational chemistry techniques has also played a significant role in understanding the properties of 1-Acetyl-3(5)-perfluorohexyl-5(3)-phenylpyrazole. Molecular modeling studies can predict how the compound interacts with biological targets at an atomic level, providing valuable insights into its mechanism of action. These computational approaches complement experimental data by offering a virtual screening platform for identifying promising drug candidates.

In conclusion, 1-Acetyl-3(5)-perfluorohexyl-5(3)-phenylpyrazole represents a significant advancement in pharmaceutical research due to its unique structural features and potential applications. The combination of acetyl, perfluorohexyl, and phenylpyrazole groups endows this compound with enhanced pharmacological properties that make it a promising candidate for further investigation. As research continues to uncover new therapeutic targets and develop innovative drug delivery systems, compounds like 1-Acetyl-3(5)-perfluorohexyl-5(3)-phenylpyrazole are poised to play a crucial role in addressing unmet medical needs.